Cas no 1554835-33-4 (3-(3-hydroxycyclohexyl)propanoic acid, Mixture of diastereomers)

• Product Name: 3-(3-hydroxycyclohexyl)propanoic acid, Mixture of diastereomers
• CAS No: 1554835-33-4
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• MDL: MFCD32710541
• CID: 5456764
• PubChem ID: 84038857
• Update Time: 2025-05-23

3-(3-hydroxycyclohexyl)propanoic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxycyclohexyl)propanoic acid
• 3-(3-hydroxycyclohexyl)propanoic acid, Mixture of diastereomers

• MDL： MFCD32710541
• Inchi： 1S/C9H16O3/c10-8-3-1-2-7(6-8)4-5-9(11)12/h7-8,10H,1-6H2,(H,11,12)
• InChI Key： XTYKCEQADKYNFK-UHFFFAOYSA-N
• SMILES： C1(CCC(O)=O)CCCC(O)C1

Additional information on 3-(3-hydroxycyclohexyl)propanoic acid, Mixture of diastereomers

3-(3-Hydroxycyclohexyl)Propanoic Acid: A Comprehensive Overview

3-(3-Hydroxycyclohexyl)Propanoic Acid, also known by its CAS Registry Number 1554835-33-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, which exists as a mixture of diastereomers, has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements related to this compound.

The molecular structure of 3-(3-Hydroxycyclohexyl)Propanoic Acid consists of a cyclohexane ring substituted with a hydroxyl group at the 3-position and a propanoic acid moiety attached to the same carbon atom. This arrangement introduces steric hindrance and creates a chiral center, leading to the formation of diastereomers. The presence of these diastereomers is crucial in determining the compound's physical properties and biological activity.

Recent studies have highlighted the importance of stereochemistry in the biological activity of 3-(3-Hydroxycyclohexyl)Propanoic Acid. Researchers have employed advanced analytical techniques, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, to elucidate the exact configuration of the diastereomers. These findings have provided valuable insights into how the spatial arrangement of atoms influences the compound's interactions with biological systems.

The synthesis of 3-(3-Hydroxycyclohexyl)Propanoic Acid has been optimized through various methodologies. One prominent approach involves the use of asymmetric catalysis to selectively produce specific diastereomers. This method not only enhances yield but also ensures high enantiomeric purity, which is essential for downstream applications in pharmaceutical research.

In terms of biological activity, 3-(3-Hydroxycyclohexyl)Propanoic Acid has shown promise as a potential lead compound in drug discovery programs targeting neurodegenerative diseases. Preclinical studies have demonstrated its ability to modulate key enzymes involved in amyloid-beta production, a hallmark of Alzheimer's disease. Furthermore, its anti-inflammatory properties have been explored in models of chronic inflammatory conditions, suggesting its potential utility in treating conditions such as arthritis.

The development of novel drug delivery systems for 3-(3-Hydroxycyclohexyl)Propanoic Acid has also been an area of active research. Scientists have investigated lipid-based nanoparticles and polymeric micelles as carriers to enhance the compound's bioavailability and reduce systemic toxicity. These advancements underscore the compound's versatility and its potential as a therapeutic agent.

In conclusion, 3-(3-Hydroxycyclohexyl)Propanoic Acid, with its unique chemical structure and diverse biological activities, continues to be a focal point in scientific research. As new findings emerge regarding its synthesis, stereochemistry, and pharmacological effects, this compound holds immense promise for advancing medical treatments and contributing to the broader field of chemical science.